Cas no 2680744-02-7 (tert-butyl N-3-(2,2-dimethylpropanoyl)thiophen-2-ylcarbamate)

• Product Name: tert-butyl N-3-(2,2-dimethylpropanoyl)thiophen-2-ylcarbamate
• CAS No: 2680744-02-7
• MF: C₁₄H₂₁NO₃S
• MW: 283.386442899704
• CID: 5634935
• PubChem ID: 165915860
• Update Time: 2025-06-09

tert-butyl N-3-(2,2-dimethylpropanoyl)thiophen-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680744-02-7
• EN300-28286721
• tert-butyl N-[3-(2,2-dimethylpropanoyl)thiophen-2-yl]carbamate
• tert-butyl N-3-(2,2-dimethylpropanoyl)thiophen-2-ylcarbamate

• Inchi： 1S/C14H21NO3S/c1-13(2,3)10(16)9-7-8-19-11(9)15-12(17)18-14(4,5)6/h7-8H,1-6H3,(H,15,17)
• InChI Key： XGLNDSRXJVEBIA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1NC(=O)OC(C)(C)C)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 283.12421471g/mol
• Monoisotopic Mass: 283.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 83.6Ų

Additional information on tert-butyl N-3-(2,2-dimethylpropanoyl)thiophen-2-ylcarbamate

Introduction to Tert-butyl N-3-(2,2-dimethylpropanoyl)thiophen-2-ylcarbamate (CAS No. 2680744-02-7)

Tert-butyl N-3-(2,2-dimethylpropanoyl)thiophen-2-ylcarbamate, with the CAS number 2680744-02-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a thiophene ring and a tert-butyl group, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The compound's structure consists of a thiophen-2-yl moiety linked to a carbamate group, which is further substituted with a 2,2-dimethylpropanoyl side chain. This specific arrangement of functional groups imparts distinct reactivity and interaction capabilities, making it a valuable candidate for various chemical and biological studies. The tert-butyl group, in particular, enhances the stability of the carbamate linkage and influences the overall solubility and bioavailability of the compound.

In recent years, there has been growing interest in thiophene derivatives due to their role in developing novel pharmaceuticals. Thiophenes are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a carbamate group into the thiophene scaffold can modulate these activities, leading to the discovery of new therapeutic agents. Tert-butyl N-3-(2,2-dimethylpropanoyl)thiophen-2-ylcarbamate is one such derivative that has been explored for its potential pharmacological effects.

One of the most compelling aspects of this compound is its potential application in drug design. The carbamate group is known to be a versatile pharmacophore that can interact with various biological targets. By modifying the substituents attached to the carbamate moiety, researchers can fine-tune the biological activity of the compound. For instance, the 2,2-dimethylpropanoyl side chain may enhance binding affinity to specific enzymes or receptors, thereby improving the efficacy of potential drug candidates.

Recent studies have highlighted the importance of thiophene derivatives in developing antitumor agents. The thiophene ring can be incorporated into molecules that exhibit inhibitory effects on key enzymes involved in cancer cell proliferation. Tert-butyl N-3-(2,2-dimethylpropanoyl)thiophen-2-ylcarbamate has been investigated for its ability to interfere with pathways critical for tumor growth and survival. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain cancer cell lines, making it a promising candidate for further preclinical studies.

The synthesis of Tert-butyl N-3-(2,2-dimethylpropanoyl)thiophen-2-ylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the thiophene derivative followed by carbamate formation. The tert-butyl and 2,2-dimethylpropanoyl groups are introduced through selective functionalization techniques. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high selectivity and efficiency in the synthesis.

The pharmacokinetic properties of Tert-butyl N-3-(2,2-dimethylpropanoyl)thiophen-2-ylcarbamate are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. In vitro studies have been conducted to evaluate its metabolic stability and interaction with cytochrome P450 enzymes. These studies provide valuable insights into the compound's pharmacokinetic profile and help guide further development efforts.

In conclusion, Tert-butyl N-3-(2,2-dimethylpropanoyl)thiophen-2-ylcarbamate (CAS No. 2680744-02-7) is a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for developing new therapeutic agents. Ongoing studies continue to explore its pharmacological effects and synthetic pathways, paving the way for innovative drug discovery efforts.